Cas no 182496-55-5 (4-tert-Butylthiacalix4arene)

• Product Name: 4-tert-Butylthiacalix4arene
• CAS No: 182496-55-5
• MF: C₄₀H₄₈O₄S₄
• MW: 721.06672668457
• MDL: MFCD04038412
• CID: 113871
• PubChem ID: 87565134
• Update Time: 2025-08-04

4-tert-Butylthiacalix4arene Chemical and Physical Properties

Names and Identifiers

• 2,8,14,20-Tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol,5,11,17,23-tetrakis(1,1-dimethylethyl)-
• 4-tert-Butylthiacalix[4]arene
• 2,8,14,20-Tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,2
• 2,8,14,20-Tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15...
• B2296
• Tetra-tert-butyl(tetrahydroxy)tetrathiacalix[4]arene
• Cobalt(II) ionophore IV
• 2,8,14,20-Tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrol, 5,11,17,23-tetrakis(1,1-dimethylethyl)-
• 4-t-Butylthiacalix[4]arene
• Cobalt(II) ionophore IV, Selectophore(TM), function tested
• 5,11,17,23-tetratert-butyl-2,8,14,20-tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol
• F1170-0426
• 182496-55-5
• 1214748-35-2
• 5,11,17,23-tetra-tert-butyl-2,8,14,20-tetrathiapentacyclo[19.3.1.1?,?.1?,??.1??,??]octacosa-1(25),3(28),4,6,9,11,13(27),15(26),16,18,21,23-dodecaene-25,26,27,28-tetrol
• D88924
• AS-75320
• AKOS026706004
• MFCD04038412
• 15,35,55,75-Tetra-tert-butyl-2,4,6,8-tetrathia-1,3,5,7(1,3)-tetrabenzenacyclooctaphane-12,32,52,72-tetraol,stereoisomer
• 5,11,17,23-tetra-tert-butyl-2,8,14,20-tetrathiapentacyclo[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]octacosa-1(25),3,5,7(28),9,11,13(27),15(26),16,18,21,23-dodecaene-25,26,27,28-tetrol
• DTXSID60412645
• 5,11,17,23-TETRA-TERT-BUTYL-2,8,14,20-TETRATHIAPENTACYCLO[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]OCTACOSA-1(25),3,5,7(28),9(27),10,12,15(26),16,18,21,23-DODECAENE-25,26,27,28-TETROL
• 4-tert-Butylthiacalix4arene

• MDL： MFCD04038412
• Inchi： 1S/C40H48O4S4/c1-37(2,3)21-13-25-33(41)26(14-21)46-28-16-23(39(7,8)9)18-30(35(28)43)48-32-20-24(40(10,11)12)19-31(36(32)44)47-29-17-22(38(4,5)6)15-27(45-25)34(29)42/h13-20,41-44H,1-12H3
• InChI Key： PDEJSTNRUYUEQL-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C=C(C=2)C(C)(C)C)SC2C(=C(C=C(C=2)C(C)(C)C)SC2C(=C(C=C(C=2)C(C)(C)C)SC2C(=C1C=C(C=2)C(C)(C)C)O)O)O)O

Computed Properties

• Exact Mass: 720.24400
• Monoisotopic Mass: 720.24354470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 4
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 13.5
• Topological Polar Surface Area: 182

Experimental Properties

• Density: 1.221
• Boiling Point: 735.4°C at 760 mmHg
• Flash Point: 355.6°C
• Refractive Index: 1.637
• PSA: 182.12000
• LogP: 12.61720

4-tert-Butylthiacalix4arene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-tert-Butylthiacalix4arene

4-Tert-Butylthiacalix4arene: A Comprehensive Overview

4-Tert-butylthiacalix4arene, with the CAS number 182496-55-5, is a unique compound that has garnered significant attention in the fields of supramolecular chemistry and materials science. This compound belongs to the family of thiacalixarenes, which are macrocyclic compounds characterized by their bowl-shaped structure and sulfur atoms incorporated into their framework. The presence of a tert-butyl group at the 4-position introduces steric bulk, which plays a crucial role in determining the compound's physical and chemical properties.

The synthesis of 4-tert-butylthiacalix4arene involves a multi-step process that typically begins with the preparation of a suitable precursor. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, researchers have employed organocatalytic strategies to facilitate the formation of the macrocyclic ring, which is a critical step in constructing thiacalixarenes. These methods not only enhance the efficiency of the synthesis but also pave the way for the exploration of more complex derivatives.

The structural features of 4-tert-butylthiacalix4arene make it an attractive candidate for various applications. One of its most notable properties is its ability to act as a host molecule in supramolecular systems. The bowl-shaped structure allows it to encapsulate guest molecules, such as metal ions or organic compounds, through non-covalent interactions like van der Waals forces and π-π stacking. This property has been exploited in the development of sensors and selective recognition systems. For example, recent studies have demonstrated that 4-tert-butylthiacalix4arene can serve as a sensitive probe for detecting metal ions in aqueous solutions, making it a valuable tool in environmental monitoring and clinical diagnostics.

In addition to its role in supramolecular chemistry, 4-tert-butylthiacalix4arene has shown promise in materials science. Its rigid structure and tunable properties make it an ideal candidate for applications in nanotechnology and molecular electronics. Researchers have investigated its potential as a building block for self-assembled monolayers and functional surfaces. By incorporating 4-tert-butylthiacalix4arene into these systems, they have achieved enhanced stability and functionality, which are essential for real-world applications.

The steric effects introduced by the tert-butyl group are another area of active research. These effects influence not only the physical properties of the compound but also its reactivity in chemical reactions. For instance, studies have shown that the tert-butyl group can modulate the electronic environment of the sulfur atoms, thereby affecting their ability to coordinate with metal ions or participate in other chemical transformations. This understanding has led to new insights into the design of thiacalixarene derivatives with tailored properties.

The latest research on 4-tert-butylthiacalix4arene has also focused on its potential in drug delivery systems. The compound's ability to encapsulate drugs within its cavity makes it a promising candidate for targeted drug delivery. By functionalizing the macrocycle with targeting ligands or stimuli-responsive groups, researchers aim to develop systems that can release drugs at specific sites within the body. This approach could significantly improve therapeutic outcomes while reducing side effects.

In conclusion, 4-tert-butylthiacalix4arene, with its unique structure and versatile properties, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from supramolecular chemistry to materials science and drug delivery systems. As researchers uncover new aspects of this compound's behavior, it is likely that 182496-55-5-based materials will find even more innovative uses in the future.